Cas no 2138104-92-2 (1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane)

• Product Name: 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane
• CAS No: 2138104-92-2
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 6405948
• PubChem ID: 165494946
• Update Time: 2025-10-28

1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane
• EN300-1136870
• 2138104-92-2
• 1-tert-butyl-2-{[(1-iodo-2-methylpropan-2-yl)oxy]methyl}cyclopropane

• Inchi： 1S/C12H23IO/c1-11(2,3)10-6-9(10)7-14-12(4,5)8-13/h9-10H,6-8H2,1-5H3
• InChI Key： WMKPFMDCHNCOSR-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCC1CC1C(C)(C)C

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane

Professional Introduction to Compound with CAS No. 2138104-92-2 and Product Name: 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane

The compound with the CAS number 2138104-92-2 and the product name 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a cyclopropane ring, combined with functional groups such as a tert-butyl group and an iodo-substituted isobutyl moiety, makes this molecule a versatile intermediate for various chemical transformations.

In recent years, the cyclopropane core has been extensively studied for its ability to enhance the bioactivity of pharmaceutical compounds. The rigid three-membered ring structure of cyclopropane introduces conformational constraints that can improve metabolic stability and binding affinity to biological targets. The specific substitution pattern in 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane further enhances its utility, providing reactive sites for further functionalization. This has made it a valuable building block in the synthesis of more complex molecules.

The 1-tert-butyl group at the C1 position of the cyclopropane ring contributes to the overall stability of the molecule, making it less susceptible to nucleophilic attack under certain conditions. This stability is crucial in multi-step synthetic routes where intermediates must withstand harsh reaction conditions without degradation. Additionally, the (1-iodo-2-methylpropan-2-yl)oxymethyl substituent at the C2 position introduces a reactive iodine atom, which is commonly used in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental requirement in drug molecule synthesis.

Recent research has highlighted the importance of iodo-substituted alkanes in medicinal chemistry due to their role as efficient precursors for introducing aryl or vinyl groups into complex molecular frameworks. The (1-iodo-2-methylpropan-2-yl)oxymethyl moiety in this compound exemplifies this trend, offering a convenient handle for further derivatization. For instance, it can be coupled with boronic acids or stannanes to introduce aromatic or alkenyl substituents, respectively. Such transformations have been instrumental in developing novel therapeutic agents targeting various diseases.

The pharmaceutical industry has shown increasing interest in cyclopropyl-containing compounds due to their unique pharmacokinetic properties. These compounds often exhibit improved oral bioavailability and prolonged half-life compared to their acyclic counterparts. The structural rigidity of the cyclopropane ring helps maintain optimal alignment with biological targets, enhancing receptor binding affinity. This has led to several clinical candidates incorporating cyclopropyl moieties demonstrating promising efficacy in preclinical studies.

The synthesis of 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yl)oxymethyl}cyclopropane involves a series of well-established organic reactions that highlight its synthetic utility. The tert-butyl group can be introduced via Friedel-Crafts alkylation or by direct addition reactions, while the iodo-substituted isobutyl moiety can be obtained through halogenation or metal-mediated coupling reactions. The oxymethyl group at the C2 position is typically introduced via etherification or glycosylation strategies. These synthetic methodologies underscore the compound's versatility as an intermediate in drug discovery pipelines.

In conclusion, 1-tert-butyl-2-{(1-iodo-2-methylpropan-2-yloxymethyl)cyclopropane (CAS No. 2138104-92-2) stands out as a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for cyclopropyl-containing compounds, this compound is poised to play a significant role in the development of next-generation therapeutics.